Cas no 5998-92-5 (2-pyridin-4-yl-1,3-oxazole)

• Product Name: 2-pyridin-4-yl-1,3-oxazole
• CAS No: 5998-92-5
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00956160
• CID: 336613
• PubChem ID: 3752778
• Update Time: 2025-05-18

2-pyridin-4-yl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2-oxazolyl)-
• 2-pyridin-4-yl-1,3-oxazole
• MFCD00956160
• CS-0038932
• AKOS022358072
• 2-(Pyridin-4-yl)oxazole
• 4-(1,3-oxazol-2-yl)pyridine
• 4-pyridyl-oxazole
• DTXSID90395937
• AS-58895
• CHEMBL4580965
• Z1255488217
• SY126801
• 2-(4-Pyridyl)oxazol
• W11913
• EN300-245712
• GXLZMUSLZZNHNL-UHFFFAOYSA-N
• 2-(4-Pyridyl)oxazole
• 5998-92-5
• 4-(oxazol-2-yl)-pyridine
• SCHEMBL3222694

• MDL： MFCD00956160
• Inchi： 1S/C8H6N2O/c1-3-9-4-2-7(1)8-10-5-6-11-8/h1-6H
• InChI Key： GXLZMUSLZZNHNL-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-pyridin-4-yl-1,3-oxazole

Introduction to 2-pyridin-4-yl-1,3-oxazole (CAS No. 5998-92-5)

2-pyridin-4-yl-1,3-oxazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 5998-92-5, belongs to the class of oxazole derivatives fused with a pyridine ring, making it a versatile scaffold for the development of novel therapeutic agents.

The structural motif of 2-pyridin-4-yl-1,3-oxazole combines the electron-deficient nature of the pyridine ring with the bioactive potential of the oxazole heterocycle. This combination has been explored in various research studies for its ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The presence of the pyridine moiety enhances the compound's solubility and bioavailability, which are crucial factors in drug design.

In recent years, there has been a surge in interest regarding oxazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The 2-pyridin-4-yl-1,3-oxazole structure has shown promise in preclinical studies as a lead compound for further development.

One of the most compelling aspects of 2-pyridin-4-yl-1,3-oxazole is its ability to modulate specific enzymatic pathways. For instance, studies have demonstrated its interaction with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling cascades. By targeting these enzymes, 2-pyridin-4-yl-1,3-oxazole has shown potential in regulating processes such as cell proliferation and apoptosis.

The synthesis of 2-pyridin-4-yl-1,3-oxazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, making it more efficient and scalable for industrial applications. These methodologies often include catalytic processes that minimize waste and improve sustainability.

The pharmacological profile of 2-pyridin-4-yl-1,3-oxazole has been extensively studied in vitro and in vivo. Preclinical data suggests that this compound exhibits moderate affinity for several biological targets, making it a valuable candidate for drug discovery programs. Additionally, its structural flexibility allows for modifications that can enhance its pharmacokinetic properties and reduce potential side effects.

In the context of drug development, the integration of computational chemistry and molecular modeling has played a crucial role in understanding the interactions between 2-pyridin-4-yl-1,3-oxazole and biological targets. These computational approaches have helped researchers predict binding affinities and optimize lead structures before moving into expensive wet-lab experiments.

The regulatory landscape for pharmaceutical compounds like 2-pyridin-4-ylyl-,3-dioxolane(CAS No. 5998) requires rigorous testing to ensure safety and efficacy. Regulatory agencies such as the FDA and EMA have established stringent guidelines for drug approval, which necessitate comprehensive preclinical and clinical data. The development pipeline for 2-pyridin--pyrimidine derivatives CAS No 5998, including derivatives of oxazoles like 1-(pyrazol--pyrimidine CAS No 5998), is subject to these rigorous standards.

The future prospects of 2-pyridin--pyrimidine derivatives CAS No 5998, including derivatives like oxazoles CAS No 5998 (CAS No 5998), are promising given the ongoing research efforts in medicinal chemistry. Innovations in synthetic methodologies and computational biology are expected to accelerate the discovery and development of novel therapeutic agents based on this scaffold.

In conclusion, 2-pyridin--pyrimidine derivatives CAS No 5998, particularly compounds like oxazoles CAS No 5998 (CAS No 5998), represent a significant area of interest in pharmaceutical research due to their structural complexity and potential biological activities. The continued exploration of this class of compounds holds great promise for the development of new drugs targeting various diseases.